Cas no 5986-54-9 ((-)-patchoulenone)

(-)-patchoulenone Properties

Names and Identifiers

• (-)-patchoulenone
• Patchoulenon
• Patchoulenone
• [3aR,(-)]-2,3,4,5,6,7-Hexahydro-1,4α,9,9-tetramethyl-8H-3a,7β-methanoazulene-8-one
• 4,10,11,11-tetramethyltricyclo[5.3.1.0^{1,5}]undec-4-en-6-one
• 4-Patchoulen-6-one
• Narucinone
• 8-Oxocyperene
• 5986-54-9
• (5S,8R,8aR)-1,2,5,6,7,8-Hexahydro-3,8,9,9-tetramethyl-4H-5,8a-methanoazulen-4-one
• DTXSID001132236
• JAWSHISYWRRQQQ-HFAKWTLXSA-N
• +Expand

• InChIKey： JAWSHISYWRRQQQ-HFAKWTLXSA-N
• Inchi： InChI=1S/C15H22O/c1-9-7-8-15-10(2)5-6-11(14(15,3)4)13(16)12(9)15/h10-11H,5-8H2,1-4H3/t10-,11-,15+/m1/s1
• SMILES： CC1CCC2C(=O)C3=C(CCC13C2(C)C)C

Computed Properties

• Exact Mass: 218.167065321g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 218.167065321g/mol
• Heavy Atom Count: 16
• Complexity: 402
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Piptostigma fugax